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Compound of Interest

Compound Name: Imidazole hydrobromide

CAS No.: 101023-55-6

Cat. No.: B1601674

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the effective use of imidazole hydrobromide as a buffering

agent. This document elucidates the underlying chemical principles, provides detailed protocols

for buffer preparation, and discusses key applications, ensuring scientific integrity and practical

utility.

Introduction: The Rationale for Imidazole-Based
Buffers
In the landscape of biological and chemical experimentation, maintaining a stable pH is

paramount. Imidazole, a heterocyclic organic compound, is a valuable tool in the researcher's

arsenal for pH control.[1] Its conjugate acid has a pKa of approximately 6.95, making it an

excellent buffer for physiological pH ranges.[1] This characteristic is particularly advantageous

for studies involving proteins and enzymes, many of which exhibit optimal activity and stability

around neutral pH.
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Imidazole hydrobromide (C₃H₅BrN₂) is the hydrobromide salt of imidazole.[2] When dissolved

in water, it dissociates to provide the imidazolium ion, the acidic component of the buffer

system. By adjusting the pH with a strong base, a two-component buffer system of the

imidazolium ion (acid) and imidazole (base) is established. This system is effective in the pH

range of 6.2 to 7.8.[3][4][5]

Physicochemical Properties and Considerations
A thorough understanding of the properties of imidazole hydrobromide is crucial for its

effective application.

Property Value Source

Molecular Formula C₃H₅BrN₂ [2]

Molecular Weight 148.99 g/mol [2]

pKa (of conjugate acid) ~6.95 at 25°C [1]

Effective Buffering Range pH 6.2 - 7.8 [3][4][5]

Appearance
White to light yellow crystalline

powder
[6]

Solubility Soluble in water [4]

Key Considerations:

Chelation of Divalent Cations: Imidazole is a known chelator of various divalent cations such

as Ni²⁺, Cu²⁺, and Zn²⁺.[4] This property is exploited in applications like Immobilized Metal

Affinity Chromatography (IMAC). However, it can also interfere with assays or experiments

where these ions are critical for enzymatic activity or structural integrity.

Purity: For applications sensitive to UV absorbance, such as protein quantification at 280

nm, high-purity imidazole is recommended as lower purity grades can exhibit significant

absorbance at this wavelength.[1]

Hygroscopic Nature: Imidazole hydrobromide can be hygroscopic and should be stored in

a desiccated environment.
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Buffer Preparation: A Step-by-Step Protocol
This protocol details the preparation of a 0.5 M imidazole hydrobromide buffer at a desired

pH.

Materials
Imidazole Hydrobromide (MW: 148.99 g/mol )

Sodium Hydroxide (NaOH) solution (e.g., 10 M)

High-purity water (e.g., Milli-Q® or equivalent)

Calibrated pH meter

Stir plate and magnetic stir bar

Volumetric flasks and graduated cylinders

Protocol
Calculate the required mass of imidazole hydrobromide.

For 1 L of a 0.5 M buffer, the required mass is:

0.5 mol/L * 148.99 g/mol = 74.50 g

Dissolve the imidazole hydrobromide.

Add approximately 800 mL of high-purity water to a beaker.

Place the beaker on a stir plate with a magnetic stir bar.

Slowly add the calculated mass of imidazole hydrobromide and stir until fully dissolved.

Adjust the pH.

Place the calibrated pH electrode into the solution.
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Slowly add the NaOH solution dropwise while continuously monitoring the pH.

Continue adding NaOH until the desired pH is reached. Be cautious not to overshoot the

target pH.

Bring to the final volume.

Once the desired pH is stable, transfer the solution to a 1 L volumetric flask.

Rinse the beaker with a small amount of high-purity water and add the rinsing to the

volumetric flask to ensure a complete transfer.

Add high-purity water to the flask until the meniscus reaches the calibration mark.

Sterilization and Storage.

The buffer solution can be sterilized by autoclaving.[4]

Store the buffer at 2-8°C, protected from light. Properly stored solutions are stable for

extended periods.[4]

Workflow for Imidazole Hydrobromide Buffer
Preparation
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Caption: Workflow for the preparation of an imidazole hydrobromide buffer.
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The unique properties of imidazole-based buffers make them suitable for a variety of

applications in research and drug development.

Immobilized Metal Affinity Chromatography (IMAC)
IMAC is a widely used technique for the purification of recombinant proteins containing a

polyhistidine tag (His-tag).

Principle: The His-tag has a high affinity for divalent metal ions (commonly Ni²⁺ or Co²⁺)

immobilized on a chromatography resin.

Role of Imidazole: Imidazole is used to elute the His-tagged protein from the resin.[1][3] Its

structure is similar to the side chain of histidine, allowing it to compete for binding to the

metal ions and displace the tagged protein.[1] A gradient of increasing imidazole

concentration is often used to first wash away weakly bound contaminants and then elute the

target protein.

Enzyme Assays
For enzymes that are active around neutral pH and are not inhibited by imidazole or affected by

its metal-chelating properties, an imidazole hydrobromide buffer can be an excellent choice.

Its pKa near 7.0 provides strong buffering capacity in the physiological range.

In Vitro Diagnostic Diluents
Imidazole-buffered saline is utilized as a diluent in various coagulation assays to maintain the

pH of plasma samples during analysis.[7]

Signaling Pathway of Imidazole in IMAC

IMAC Elution Mechanism

Ni²⁺ Resin His-tagged Protein Bound Eluted His-tagged ProteinDisplacementImidazole (Elution Buffer)
Competes for Ni²⁺ binding
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Caption: Competitive binding of imidazole in IMAC for protein elution.

Conclusion
Imidazole hydrobromide is a versatile and effective buffering agent for a wide range of

scientific applications, particularly those requiring pH control around physiological levels. Its

well-defined pKa, solubility, and role in established techniques like IMAC make it a valuable

component of the modern researcher's toolkit. By understanding its properties and following

standardized protocols, scientists can ensure the reliability and reproducibility of their

experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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